![molecular formula C10H9FN2O2 B1445798 Ethyl 5-fluoroimidazo[1,2-a]pyridine-2-carboxylate CAS No. 1352394-95-6](/img/structure/B1445798.png)
Ethyl 5-fluoroimidazo[1,2-a]pyridine-2-carboxylate
Overview
Description
Ethyl 5-fluoroimidazo[1,2-a]pyridine-2-carboxylate is an organic compound that belongs to the family of imidazo[1,2-a]pyridines . It is a white solid with a molecular weight of 208.19 . The IUPAC name for this compound is ethyl 5-fluoroimidazo[1,2-a]pyridine-2-carboxylate .
Molecular Structure Analysis
The InChI code for Ethyl 5-fluoroimidazo[1,2-a]pyridine-2-carboxylate is 1S/C10H9FN2O2/c1-2-15-10(14)7-6-13-8(11)4-3-5-9(13)12-7/h3-6H,2H2,1H3 . This code provides a unique representation of the molecule’s structure.
Physical And Chemical Properties Analysis
Ethyl 5-fluoroimidazo[1,2-a]pyridine-2-carboxylate is a white solid . It has a molecular weight of 208.19 . The compound should be stored at temperatures between 0-5°C .
Scientific Research Applications
Field: Cancer Research
- Application : Imidazopyridine derivatives have been used in the development of new therapeutic options for cancer .
- Method : Two series of novel imidazopyridine carbohydrazide derivatives were designed, synthesized, and evaluated for cytotoxic activity . The target compounds were designed in two series: aryl hydrazone derivatives that were devoid of triazole moiety and aryl triazole bearing group .
- Results : Compound 7d bearing 4-bromophenyl pendant from aryl hydrazone series exhibited the highest cytotoxic potential with IC 50 values of 22.6 µM and 13.4 µM against MCF-7 and HT-29 cells, respectively, while it was not toxic towards non-cancer cells up to the concentration of 100 µM . Cell cycle analysis revealed that 7d increased the number of MCF-7 cells in the G0/G1 phase and also induced apoptosis in these cells .
Field: Material Science
Field: Chemical Synthesis
Future Directions
Fluoroimidazoles and their heteroannelated derivatives, including Ethyl 5-fluoroimidazo[1,2-a]pyridine-2-carboxylate, have been recognized as valuable scaffolds in organic synthesis and pharmaceutical chemistry . Their wide range of applications in medicinal chemistry suggests potential for future research and development .
properties
IUPAC Name |
ethyl 5-fluoroimidazo[1,2-a]pyridine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9FN2O2/c1-2-15-10(14)7-6-13-8(11)4-3-5-9(13)12-7/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VBCSGPPEJWWULH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN2C(=N1)C=CC=C2F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9FN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-fluoroimidazo[1,2-a]pyridine-2-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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